Cas no 124549-56-0 (rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate)

rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate structure

124549-56-0 structure

Product Name:rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate

CAS No:124549-56-0

Molecular Formula:C₁₈H₂₃N₃O₃

Molecular Weight:329.39352440834

CID:6642593

PubChem ID:14432531

プロパティ
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rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate Properties

Names and Identifiers

- CHEMBL5189746
- DTXSID501103286
- 124549-56-0
- rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate
- InChIKey： UVWFNNYMFSZKHD-BBRMVZONSA-N
- Inchi： 1S/C18H23N3O3/c1-10(2)16-17(22)20-13(18(23)24-4)8-11-9-19-12-6-5-7-14(15(11)12)21(16)3/h5-7,9-10,13,16,19H,8H2,1-4H3,(H,20,22)/t13-,16-/m0/s1
- SMILES： O=C1[C@H](C(C)C)N(C)C2C=CC=C3C=2C(=CN3)C[C@@H](C(=O)OC)N1

Computed Properties

Exact Mass: 329.17394160g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 329.17394160g/mol
Heavy Atom Count: 24
Complexity: 496
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 74.4Å²

rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate Related Literature

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9. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

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10. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561

124549-56-0 (rel-Methyl (2R,5R)-2,3,4,5,6,8-hexahydro-1-methyl-2-(1-methylethyl)-3-oxo-1H-pyrrolo[4,3,2-gh]-1,4-benzodiazonine-5-carboxylate) Related Products

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